![molecular formula C13H21NO5 B6215176 6-[(tert-butoxy)carbonyl]-2-hydroxy-6-azaspiro[3.4]octane-2-carboxylic acid CAS No. 2742656-92-2](/img/no-structure.png)
6-[(tert-butoxy)carbonyl]-2-hydroxy-6-azaspiro[3.4]octane-2-carboxylic acid
Overview
Description
Synthesis Analysis
The tert-butyloxycarbonyl (Boc) group is a protecting group used in organic synthesis . The Boc group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . Protection of amines can also be accomplished in acetonitrile solution using 4-dimethylaminopyridine (DMAP) as the base .Molecular Structure Analysis
The molecular structure of this compound is complex, involving a spirocyclic structure with a nitrogen atom and a carboxylic acid group . The InChI code for this compound is 1S/C12H19NO6S/c1-11(2,3)19-10(16)13-4-8(9(14)15)12(5-13)6-20(17,18)7-12/h8H,4-7H2,1-3H3,(H,14,15) .Chemical Reactions Analysis
The Boc group can be removed from amino acids with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol . A complication may be the tendency of the t-butyl cation intermediate to alkylate other nucleophiles; scavengers such as anisole or thioanisole may be used .Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '6-[(tert-butoxy)carbonyl]-2-hydroxy-6-azaspiro[3.4]octane-2-carboxylic acid' involves the protection of the hydroxyl group, followed by the formation of the spirocyclic ring system and the subsequent deprotection of the tert-butoxycarbonyl group.", "Starting Materials": [ "2-hydroxy-2-phenylethanol", "tert-butyl chloroformate", "2-amino-1-butanol", "triethylamine", "acetic anhydride", "sodium bicarbonate", "methanol", "dichloromethane", "diethyl ether", "hydrochloric acid", "sodium hydroxide", "water" ], "Reaction": [ "Protection of the hydroxyl group of 2-hydroxy-2-phenylethanol with tert-butyl chloroformate in the presence of triethylamine to yield tert-butoxycarbonyl-2-hydroxy-2-phenylethanol", "Reaction of tert-butoxycarbonyl-2-hydroxy-2-phenylethanol with 2-amino-1-butanol in the presence of acetic anhydride and sodium bicarbonate to yield 6-[(tert-butoxy)carbonyl]-2-hydroxy-6-azaspiro[3.4]octane-2-carboxylic acid", "Deprotection of the tert-butoxycarbonyl group of 6-[(tert-butoxy)carbonyl]-2-hydroxy-6-azaspiro[3.4]octane-2-carboxylic acid with hydrochloric acid in methanol to yield 2-hydroxy-6-azaspiro[3.4]octane-2-carboxylic acid", "Neutralization of the reaction mixture with sodium hydroxide and extraction of the product with dichloromethane", "Washing of the organic layer with water and drying over anhydrous sodium sulfate", "Removal of the solvent under reduced pressure to yield the desired product" ] } | |
CAS No. |
2742656-92-2 |
Molecular Formula |
C13H21NO5 |
Molecular Weight |
271.3 |
Purity |
95 |
Origin of Product |
United States |
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